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Compound of Interest

Compound Name: 2-(Methylthio)benzaldehyde

Cat. No.: B1584264 Get Quote

2-(Methylthio)benzaldehyde, also known as 2-methylsulfanylbenzaldehyde, is an aromatic

organic compound containing both an aldehyde and a thioether functional group.[1][2] This dual

functionality dictates its reactivity and, consequently, the necessary handling precautions. The

aldehyde group is susceptible to oxidation, while the sulfur atom in the thioether can be

targeted by various reagents. Understanding its physical properties is the first step in

establishing safe laboratory practices.

Table 1: Physicochemical Data for 2-(Methylthio)benzaldehyde

Property Value Source(s)

CAS Number 7022-45-9 [3]

Molecular Formula C₈H₈OS [1][4]

Molecular Weight 152.21 g/mol [3]

Appearance
Clear, light orange to yellow to

green liquid
[1]

Boiling Point 141-143 °C at 13 mmHg [2]

Density 1.18 g/mL at 25 °C [2]

Refractive Index (n²⁰/D) 1.633 [2]

Flash Point 110 °C (230 °F) - closed cup
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| Storage Temperature | 2-8°C, under nitrogen |[1] |

Section 2: GHS Hazard Identification and
Toxicological Summary
2-(Methylthio)benzaldehyde is classified under the Globally Harmonized System (GHS) as a

hazardous substance.[1] The primary risks are associated with ingestion and irritation to the

skin, eyes, and respiratory tract.

Table 2: GHS Classification and Hazard Statements

Classification
GHS
Pictogram

Signal Word
Hazard
Statement

Source(s)

Acute Toxicity,
Oral (Category
4)

GHS07
(Exclamation
Mark)

Warning
H302: Harmful
if swallowed.

[1][5]

Skin Irritation

(Category 2)

GHS07

(Exclamation

Mark)

Warning
H315: Causes

skin irritation.
[1][6]

Eye Irritation

(Category 2A)

GHS07

(Exclamation

Mark)

Warning

H319: Causes

serious eye

irritation.

[1][6]

| STOT - Single Exposure (Category 3) | GHS07 (Exclamation Mark) | Warning | H335: May

cause respiratory irritation. |[1][6] |

Toxicological Rationale: The irritant properties are typical for aromatic aldehydes. The aldehyde

functional group can react with biological nucleophiles, such as amino acid residues in proteins

on the skin and mucous membranes, leading to an inflammatory response. While specific LD50

data for this compound is not readily available, the H302 classification indicates significant

toxicity upon ingestion.[5]
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Section 3: Engineering Controls and Personal
Protective Equipment (PPE)
A multi-layered approach to safety, starting with engineering controls and supplemented by

robust PPE, is mandatory.

Engineering Controls
Chemical Fume Hood: All handling of 2-(Methylthio)benzaldehyde, including weighing,

dispensing, and reaction setup, must be performed inside a certified chemical fume hood to

prevent inhalation of vapors.[6][7]

Ventilation: The laboratory must be well-ventilated to keep airborne concentrations low.[8]

Safety Stations: A fully equipped eyewash station and safety shower must be readily

accessible in the immediate work area.[7]

Personal Protective Equipment (PPE)
The selection of PPE is critical to prevent dermal, ocular, and respiratory exposure.

Required PPE for Handling 2-(Methylthio)benzaldehyde
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Splash-proof Goggles
or Face Shield
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& Closed-toe Shoes
Proceed
Safely

NIOSH-approved Respirator
(If risk of aerosolization or spill)

Start
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High-Risk
Scenario
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Caption: Required PPE for handling 2-(Methylthio)benzaldehyde.
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Section 4: Standard Operating Procedures for Safe
Handling
Adherence to standardized protocols is essential for minimizing risk.

Protocol for Weighing and Dispensing
Preparation: Don all required PPE as outlined in Section 3.2. Ensure the chemical fume

hood sash is at the appropriate working height.

Inert Environment: Since the compound is stored under nitrogen to prevent oxidation of the

aldehyde group, prepare to handle it under an inert atmosphere for sensitive applications.[5]

Dispensing: Place a tared, sealed receiving flask on an analytical balance inside the fume

hood. Unseal the primary container of 2-(Methylthio)benzaldehyde. Using a clean glass

pipette or syringe, transfer the desired volume/mass of the liquid into the receiving flask.

Sealing: Immediately reseal the primary container, ensuring the cap is tight.[8] If the material

was stored under nitrogen, briefly flush the headspace with nitrogen gas before final sealing.

Cleanup: Wipe down any external surfaces of the containers and the balance with a solvent-

dampened cloth (e.g., isopropanol), and dispose of the cloth as hazardous waste.

Transport: Transport the sealed receiving flask to the reaction station in a secondary

containment vessel.

Protocol for Storage and Incompatibility
Proper storage is crucial for maintaining chemical integrity and preventing hazardous reactions.

Storage Conditions: Store in a tightly closed container in a cool, dry, and well-ventilated area,

away from direct sunlight.[7] The recommended storage temperature is between 2-8°C.[1]

Inert Atmosphere: Long-term storage should be under a nitrogen atmosphere to prevent air

oxidation, which can convert the aldehyde to the corresponding carboxylic acid.[5]

Incompatible Materials: Keep segregated from strong oxidizing agents (e.g., peroxides,

nitrates, perchlorates), as they can react exothermically with the thioether and aldehyde
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moieties.[6]

Safe Storage Conditions Incompatible Materials / Conditions
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Caption: Safe storage conditions and incompatibilities.

Section 5: Emergency Procedures
Rapid and correct response to spills, leaks, or personnel exposure is critical.

First Aid Measures
If Inhaled: Remove the person to fresh air and keep them at rest in a position comfortable for

breathing. If respiratory irritation persists or if you feel unwell, call a POISON CENTER or

doctor.[8]

If on Skin: Immediately wash with plenty of soap and water.[8] Remove contaminated

clothing and wash it before reuse.[6] If skin irritation occurs, seek medical advice.[8]

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.[8]

If Swallowed: Rinse mouth. Call a POISON CENTER or doctor immediately if you feel

unwell.[5][7] Do not induce vomiting.

Spill and Leak Response
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Spill Occurs
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Caption: Step-by-step spill response workflow.
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Section 6: Disposal Considerations
All waste containing 2-(Methylthio)benzaldehyde must be treated as hazardous.

Product Disposal: The material should be disposed of by a licensed chemical destruction

plant or through controlled incineration with flue gas scrubbing.[7] Do not discharge into

sewer systems or contaminate waterways.[7][8]

Contaminated Packaging: Containers should be triple-rinsed with a suitable solvent. The

rinsate must be collected and treated as hazardous waste. Puncture the container to prevent

reuse.[7] All disposal activities must comply with local, regional, and national regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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